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The Methyl Red (MR) test is a crucial biochemical assay used to determine the ability of a
microorganism to produce and maintain stable acid end products from glucose fermentation.[1]
This technique is particularly valuable in the differentiation of enteric bacteria.[1][2] This
document provides detailed application notes and protocols for performing the MR test in a
laboratory setting.

The core principle of the MR test lies in the detection of mixed-acid fermentation.[2] Bacteria
that metabolize glucose via this pathway produce a significant amount of stable acids, such as
lactic, acetic, and formic acid.[2][3][4] This substantial acid production lowers the pH of the
culture medium to 4.4 or below.[2][3][4][5] The addition of the pH indicator, methyl red, results
in a distinct red color at this acidic pH, indicating a positive result.[3][5] Conversely, organisms
that produce less acid or neutral end products will not lower the pH to the same extent,
resulting in a yellow or orange color upon the addition of the indicator, which signifies a
negative result.[2][5]

Applications

The Methyl Red test is a fundamental technique with broad applications in microbiology and
clinical diagnostics:
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 Differentiation of Enterobacteriaceae: The MR test is a key component of the IMVIC (Indole,
Methyl Red, Voges-Proskauer, and Citrate) series of tests, which are instrumental in
distinguishing between members of the Enterobacteriaceae family, such as Escherichia coli
(MR-positive) and Enterobacter aerogenes (MR-negative).[2][3]

« |dentification of Pathogenic Bacteria: It aids in the identification of pathogenic bacteria that
utilize the mixed-acid fermentation pathway.[4]

o Food and Water Quality Control: The test is employed to detect the presence of mixed-acid
fermenting bacteria, such as E. coli, which can be an indicator of fecal contamination in food
and water samples.[2]

» Drug Development: In a drug development context, understanding the metabolic pathways of
pathogenic bacteria can be crucial for identifying novel drug targets. The MR test can be
used to screen for compounds that may inhibit the mixed-acid fermentation pathway, a key
energy-generating process for certain pathogens.

Quantitative Data Summary

For reproducible and accurate results, adherence to specific quantitative parameters is
essential. The following tables summarize the key quantitative data for the Methyl Red test.

Table 1: Composition of MR-VP Broth

The MR test is performed using Methyl Red-Voges Proskauer (MR-VP) broth.[1]

Component Concentration (g/L) Purpose

Provides nitrogen and carbon

Buffered Peptone 7.0
sources.[6][7]
Fermentable carbohydrate
Dextrose (Glucose) 5.0
source.[6][7]
Dipotassium Phosphate 5.0 Buffering agent.[6][7]
Final pH 6.9 +0.2 at 25°C
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Table 2: Preparation of Methyl Red Reagent

Component Quantity

Methyl Red 0.1g

Ethyl Alcohol (95%) 300 ml

Distilled Water 200 ml

Final Volume 500 ml

Storage 4 to0 8°C in a brown bottle

Stability 1 year

Source:[3]
. . . Example

Observation pH of Medium Interpretation .

Organisms
. . Escherichia coli,

Bright Red Color <4.4 Positive .
Yersinia spp.[3][5]
Enterobacter

Yellow Color >6.2 Negative aerogenes, Klebsiella
pneumoniae[2][3]

] Re-incubation for up
Orange/Red-Orange Equivocal/Weak )
44-6.2 - to 4 more days is
Color Positive

recommended.[3]

Experimental Protocols

The following is a detailed methodology for performing the Methyl Red test.

Media and Reagent Preparation

 MR-VP Broth Preparation:
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[e]

Suspend 17 grams of MR-VP Broth powder in 1000 ml of distilled water.[6]

o

Heat gently to dissolve the medium completely.[6]

[¢]

Dispense 5 ml aliquots into test tubes.

[¢]

Sterilize by autoclaving at 121°C for 15 minutes.[6]
o Allow the broth to cool to room temperature before use.
o Methyl Red Reagent Preparation:
o Dissolve 0.1 g of methyl red powder in 300 ml of 95% ethyl alcohol.[3][4]
o Add 200 ml of distilled water to bring the final volume to 500 ml.[3]
o Store the reagent in a brown bottle at 4 to 8°C.[3]

Inoculation and Incubation

» Using a sterile inoculating loop, pick a single, well-isolated colony from a pure 18-24 hour
culture.

 Inoculate a tube of MR-VP broth with the selected colony. A light inoculum is recommended
to avoid inhibition of bacterial growth.[3][8]

 Incubate the inoculated tube aerobically at 35-37°C for a minimum of 48 hours.[1][8] Some
protocols suggest that incubation may need to be extended for up to 5 days for conclusive
results.[3][8]

Performing the Test and Interpreting Results

 After the incubation period, aseptically transfer approximately 1 ml of the broth to a clean,
empty test tube.[3] The remaining broth can be used for the Voges-Proskauer (VP) test if
desired.

e Add 2-5 drops of the methyl red reagent to the 1 ml aliquot of broth.[3][4]

e Observe for an immediate color change.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://exodocientifica.com.br/_technical-data/M070.pdf
https://exodocientifica.com.br/_technical-data/M070.pdf
https://exodocientifica.com.br/_technical-data/M070.pdf
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://microbiologyclass.net/methyl-red-test/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://medicallabnotes.com/methyl-red-test-introduction-principle-test-requirements-test-procedure-result-interpretation-positive-and-negative-bacteria-and-limitations/
https://microbenotes.com/methyl-red-mr-test-objectives-principle-media-used-procedure-result-interpretation-limitations-and-examples/
https://medicallabnotes.com/methyl-red-test-introduction-principle-test-requirements-test-procedure-result-interpretation-positive-and-negative-bacteria-and-limitations/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://medicallabnotes.com/methyl-red-test-introduction-principle-test-requirements-test-procedure-result-interpretation-positive-and-negative-bacteria-and-limitations/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://microbiologyclass.net/methyl-red-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

« Interpret the results as outlined in Table 3. A distinct and stable red color indicates a positive
result. A yellow color indicates a negative result. An orange color is considered equivocal,
and the remaining broth should be re-incubated for an additional 24-48 hours and the test
repeated.[3]

Quality Control

It is imperative to run positive and negative controls alongside the test organisms to ensure the
validity of the results.

» Positive Control:Escherichia coli (ATCC 25922) should produce a red color.[8]
o Negative Control:Klebsiella pneumoniae (ATCC 13883) should result in a yellow color.[8]

e Uninoculated Control: An uninoculated tube of MR-VP broth should be included to ensure the
sterility of the medium.
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Caption: Mixed-acid fermentation pathway detected by the Methyl Red test.
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Experimental Workflow: Methyl Red Test
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Caption: Step-by-step workflow for the Methyl Red staining technique.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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